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molecular formula C9H10O2 B043870 (4R)-3,4-dihydro-2H-1-benzopyran-4-ol CAS No. 120523-16-2

(4R)-3,4-dihydro-2H-1-benzopyran-4-ol

Cat. No. B043870
CAS RN: 120523-16-2
M. Wt: 150.17 g/mol
InChI Key: MGSHXMOLUWTMGP-MRVPVSSYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05719155

Procedure details

The compound 3 is reduced using a reducing agent such as sodium boron hydride in a solvent such as methanol, ethanol and tetrahydrofuran, preferably in an alcohol solvent such as methanol and ethanol, under cooling to room temperature to give 4-chromanol (compound 4 wherein R1, R2 and R3 are as defined above).
Name
compound 3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium boron hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
compound 4

Identifiers

REACTION_CXSMILES
[O:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4](=[O:11])[CH2:3][CH2:2]1.B.[Na]>C(O)C.CO.O1CCCC1>[O:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]([OH:11])[CH2:3][CH2:2]1 |f:1.2,^1:12|

Inputs

Step One
Name
compound 3
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCC(C2=CC=CC=C12)=O
Step Two
Name
sodium boron hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
B.[Na]
Step Three
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
solvent
Smiles
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Step Four
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Five
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Step Six
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
compound 4
Type
product
Smiles
O1CCC(C2=CC=CC=C12)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05719155

Procedure details

The compound 3 is reduced using a reducing agent such as sodium boron hydride in a solvent such as methanol, ethanol and tetrahydrofuran, preferably in an alcohol solvent such as methanol and ethanol, under cooling to room temperature to give 4-chromanol (compound 4 wherein R1, R2 and R3 are as defined above).
Name
compound 3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium boron hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
compound 4

Identifiers

REACTION_CXSMILES
[O:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4](=[O:11])[CH2:3][CH2:2]1.B.[Na]>C(O)C.CO.O1CCCC1>[O:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]([OH:11])[CH2:3][CH2:2]1 |f:1.2,^1:12|

Inputs

Step One
Name
compound 3
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCC(C2=CC=CC=C12)=O
Step Two
Name
sodium boron hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
B.[Na]
Step Three
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
solvent
Smiles
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Step Four
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Five
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Step Six
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
compound 4
Type
product
Smiles
O1CCC(C2=CC=CC=C12)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.